Cas no 101-60-0 (21H,23H-Porphine)

• Product Name: 21H,23H-Porphine
• CAS No: 101-60-0
• MF: C₂₀H₁₄N₄
• MW: 310.35196352005
• CID: 181680
• PubChem ID: 66868
• Update Time: 2025-04-19

21H,23H-Porphine Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine
• PORPHINE
• 21,22-dihydroporphine
• 21H,23H-Porphyrin
• Photofrin(R)
• porphin
• PORPHYNE
• 21,22-dihydroporphyrin
• 21H, 23H-PORPHINE
• delta-isoboldine
• PORPHINE [MI]
• 2,10-dimethoxy-6a-aporphine-1,9-diol
• EINECS 202-958-7
• RKCAIXNGYQCCAL-UHFFFAOYSA-N
• pentaporphyrin i
• SCHEMBL611755
• UNII-604BGD9J5B
• 101-60-0
• 21H,23H-Porphin
• Porphyrin
• SCHEMBL15809
• 21,22,23,24-Tetraazapentacyclo[16.2.1.1<3,6>.1<8,11>.1<13,16>]tetracosa-1(21),2,4,6,8(23),9,11,13,15,17,19-undecaene
• a porphyrin
• (5Z,10Z,14Z,19Z)-21,23-dihydroporphyrin
• J-000449
• porphyrin-
• 23h-porphyrin
• hydroporphyrin
• C05113
• 604BGD9J5B
• DTXSID6059235
• doi:10.14272/RKCAIXNGYQCCAL-CEVVSZFKSA-N.1
• 10.14272/RKCAIXNGYQCCAL-CEVVSZFKSA-N.1
• CHEBI:8337
• CHEBI:174230
• 2,10-dimethoxy-6alpha-Aporphine-1,9-diol
• RKCAIXNGYQCCAL-CEVVSZFKSA-N
• DB-355429
• RKCAIXNGYQCCAL-YYOYBPFYSA-N

• Inchi： 1S/C20H14N4/c1-2-14-10-16-5-6-18(23-16)12-20-8-7-19(24-20)11-17-4-3-15(22-17)9-13(1)21-14/h1-12,21-22H/b13-9-,14-10-,15-9-,16-10-,17-11-,18-12-,19-11-,20-12-
• InChI Key： JZRYQZJSTWVBBD-CEVVSZFKSA-N
• SMILES： N1C2=CC3C=CC(=CC4C=CC(=CC5=CC=C(C=C1C=C2)N5)N=4)N=3 |c:1,17,t:6,11|

Computed Properties

• Exact Mass: 310.12200
• Monoisotopic Mass: 310.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.3360
• Melting Point: 360°C
• Boiling Point: 440.52°C (rough estimate)
• Refractive Index: 1.6400 (estimate)
• PSA: 56.30000
• LogP: 1.19220

21H,23H-Porphine Security Information

• WGK Germany：3